Cas no 25596-24-1 (trimethyloxosulfonium bromide)

Trimethyloxosulfonium bromide (CAS 25596-24-1) is a versatile sulfonium salt widely used as a methylating agent in organic synthesis. Its key advantage lies in its ability to efficiently transfer a methyl group to nucleophiles, including alcohols, thiols, and amines, under mild conditions. The reagent is particularly valued for its stability and solubility in polar solvents, facilitating straightforward handling in reactions such as the Corey-Chaykovsky epoxidation. Its crystalline solid form ensures consistent purity and reactivity, making it a reliable choice for fine chemical and pharmaceutical applications. The compound’s selective methylation capability and compatibility with diverse substrates underscore its utility in synthetic chemistry.
trimethyloxosulfonium bromide structure
trimethyloxosulfonium bromide structure
Product Name:trimethyloxosulfonium bromide
CAS No:25596-24-1
MF:C3H9BrOS
MW:173.071959257126
MDL:MFCD02093502
CID:252422
PubChem ID:87577560
Update Time:2025-05-20

trimethyloxosulfonium bromide Chemical and Physical Properties

Names and Identifiers

    • Trimethyloxosulfonium bromide
    • Trimethylsulfoxonium bromide
    • Sulfoxonium,trimethyl-, bromide (8CI,9CI)
    • Trimethylsulfoxoniumbromid
    • 三甲基溴化亚砜
    • Sulfoxonium, trimethyl-, bromide
    • AK163211
    • C3H9BrOS
    • KEPJZBFFLDRKSF-UHFFFAOYSA-M
    • 9019AF
    • VZ34020
    • SY036350
    • AX8242628
    • ST24050291
    • trimethyloxosulfonium bromide
    • MDL： MFCD02093502
    • Inchi： 1S/C3H9OS.BrH/c1-5(2,3)4;/h1-3H3;1H/q+1;/p-1
    • InChI Key： KEPJZBFFLDRKSF-UHFFFAOYSA-M
    • SMILES： [Br-].[S+](C)(C)(C)=O

Computed Properties

  • Exact Mass: 171.95600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 53
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 18.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.440 (estimate)
  • PSA: 36.28000
  • LogP: -2.62070
  • Solubility: Not determined

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161670-100g
trimethyloxosulfonium bromide
 25596-24-1 >98.0%(T)
100g
 ¥159.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161670-25G
trimethyloxosulfonium bromide
 25596-24-1 >98.0%(T)
25g
 ¥50.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161670-5g
trimethyloxosulfonium bromide
 25596-24-1 >98.0%(T)
5g
 ¥31.90 2023-08-31
Alichem
A450000618-1000g
Trimethylsulfoxonium bromide
 25596-24-1 97%
1000g
 $245.00 2023-09-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T1833-25G
Trimethylsulfoxonium Bromide
 25596-24-1 >98.0%(T)
25g
 ¥390.00 2024-04-16
TRC
B536775-1g
trimethyloxosulfonium bromide
 25596-24-1
1g
 $ 50.00 2022-06-07
TRC
B536775-5g
trimethyloxosulfonium bromide
 25596-24-1
5g
 $ 115.00 2022-06-07
TRC
B536775-10g
trimethyloxosulfonium bromide
 25596-24-1
10g
 $ 160.00 2022-06-07
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY036350-100g
Trimethylsulfoxonium Bromide
 25596-24-1 >97%
100g
 ¥54.00 2025-04-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T857933-500g
Trimethylsulfoxonium Bromide
 25596-24-1 ≥98%
500g
 ￥618.00 2022-08-31

trimethyloxosulfonium bromide Suppliers

Amadis Chemical Company Limited
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(CAS:25596-24-1)trimethyloxosulfonium bromide
Order Number:A1202019
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:46
Price ($):152.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:25596-24-1)TRIMETHYLSULFOXONIUM BROMIDE
Order Number:sfd22203
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:25596-24-1)三甲基溴化亚砜
Order Number:LE1692930;LE5619
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:25596-24-1)trimethyloxosulfonium bromide
A1202019
Purity:99%
Quantity:1kg
Price ($):152.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:25596-24-1)TRIMETHYLSULFOXONIUM BROMIDE
sfd22203
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email